Cas no 2411713-97-6 (potassium trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})boranuide)

• Product Name: potassium trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})boranuide
• CAS No: 2411713-97-6
• MF: C₁₂H₇BF₃KS
• MW: 290.15349316597
• CID: 5561540
• PubChem ID: 165998993
• Update Time: 2025-11-01

potassium trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})boranuide Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro({8-thiatricyclo[7.4.0.0,?]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})boranuide
• EN300-27126948
• 2411713-97-6
• Potassium;dibenzothiophen-2-yl(trifluoro)boranuide
• potassium trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})boranuide

• Inchi： 1S/C12H7BF3S.K/c14-13(15,16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)17-12;/h1-7H;/q-1;+1
• InChI Key： KRPTVTRDRKECMY-UHFFFAOYSA-N
• SMILES： [K+].S1C2C=CC=CC=2C2C=C([B-](F)(F)F)C=CC1=2

Computed Properties

• Exact Mass: 289.9950675g/mol
• Monoisotopic Mass: 289.9950675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Additional information on potassium trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})boranuide

Introduction to Potassium Trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})Boranuide (CAS No. 2411713-97-6)

Chemistry has always been at the forefront of innovation, particularly in the realm of pharmaceuticals and biochemical research. One such compound that has garnered significant attention is Potassium Trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})Boranuide, identified by its CAS number 2411713-97-6. This compound represents a fascinating intersection of organic synthesis and boron chemistry, offering unique properties that make it valuable in various scientific applications.

The molecular structure of Potassium Trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})Boranuide is complex and intricate, featuring a boron atom coordinated with trifluoromethyl groups and an elaborate tricyclic framework. This structure not only contributes to its distinct chemical behavior but also opens up possibilities for its use in specialized applications such as catalysis and material science.

In recent years, there has been a growing interest in boron-containing compounds due to their remarkable stability and reactivity. Boranes, in particular, have been extensively studied for their potential in drug development and industrial processes. The introduction of fluorine atoms into the boron framework enhances the compound's electronic properties, making it an attractive candidate for use in organic synthesis and as a ligand in catalytic systems.

The synthesis of Potassium Trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})Boranuide involves a series of carefully controlled reactions that require precise conditions to ensure high yield and purity. The tricyclic structure presents a significant challenge in terms of synthetic methodology, necessitating innovative approaches to construct the desired framework without compromising the integrity of the boron-fluorine bonds.

One of the most compelling aspects of this compound is its potential application in pharmaceutical research. Boron-containing molecules have shown promise in the development of targeted therapies due to their ability to interact selectively with biological targets. The trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the complex tricyclic system may serve as a scaffold for designing novel compounds with enhanced pharmacological properties.

Recent studies have highlighted the role of boranes in medicinal chemistry, particularly in the development of anticancer agents. The unique electronic properties of boron allow for the design of molecules that can selectively target cancer cells while minimizing side effects on healthy tissue. The stability and reactivity of Potassium Trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})Boranuide make it a promising candidate for further exploration in this field.

The compound's potential extends beyond pharmaceutical applications into materials science and nanotechnology. Boranes have been used to create advanced materials with unique electronic and optical properties due to their ability to form stable complexes with other elements. The introduction of fluorine atoms further enhances these properties by increasing electron-withdrawing effects and improving thermal stability.

In conclusion, Potassium Trifluoro({8-thiatricyclo7.4.0.0,?trideca-1(9),2(7),3,5,10,12-hexaen-4-yl})Boranuide (CAS No. 2411713-97-6) is a multifaceted compound with significant potential in various scientific domains. Its complex structure and unique properties make it an invaluable tool for researchers working on cutting-edge applications in pharmaceuticals、materials science，and nanotechnology。 As our understanding of its capabilities continues to grow，we can expect to see even more innovative uses emerge from this remarkable molecule.